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molecular formula C14H12F3N3O3 B5965581 ethyl 4-oxo-2-{[3-(trifluoromethyl)phenyl]amino}-1,4-dihydro-5-pyrimidinecarboxylate

ethyl 4-oxo-2-{[3-(trifluoromethyl)phenyl]amino}-1,4-dihydro-5-pyrimidinecarboxylate

Cat. No. B5965581
M. Wt: 327.26 g/mol
InChI Key: ZANZLGNBXTUQTP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04666915

Procedure details

Ethyl 1,6-dihydro-2-methylthio-6-oxo-5-pyrimidinecarboxylate (50 g) and 3-aminobenzotrifluoride (45.2 g) are added to ethanol (300 ml), and the mixture is refluxed with stirring for 17 hours. After cooling, the precipitate is collected by filtration and recrystallized from a mixture of DMF and water to give ethyl 1,6-dihydro-6-oxo-2-(3-trifluoromethylanilino)-5-pyrimidinecarboxylate (34.4 g). M.p. 229°-230° C.
Name
Ethyl 1,6-dihydro-2-methylthio-6-oxo-5-pyrimidinecarboxylate
Quantity
50 g
Type
reactant
Reaction Step One
Name
3-aminobenzotrifluoride
Quantity
45.2 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
300 mL
Type
solvent
Reaction Step One
Name
ethyl 1,6-dihydro-6-oxo-2-(3-trifluoromethylanilino)-5-pyrimidinecarboxylate

Identifiers

REACTION_CXSMILES
CS[C:3]1[NH:4][C:5](=[O:14])[C:6]([C:9]([O:11][CH2:12][CH3:13])=[O:10])=[CH:7][N:8]=1.[NH2:15][C:16]1[CH:17]=[C:18]([C:22]([F:25])([F:24])[F:23])[CH:19]=[CH:20][CH:21]=1>C(O)C>[O:14]=[C:5]1[NH:4][C:3]([NH:15][C:16]2[CH:21]=[CH:20][CH:19]=[C:18]([C:22]([F:23])([F:24])[F:25])[CH:17]=2)=[N:8][CH:7]=[C:6]1[C:9]([O:11][CH2:12][CH3:13])=[O:10]

Inputs

Step One
Name
Ethyl 1,6-dihydro-2-methylthio-6-oxo-5-pyrimidinecarboxylate
Quantity
50 g
Type
reactant
Smiles
CSC=1NC(C(=CN1)C(=O)OCC)=O
Name
3-aminobenzotrifluoride
Quantity
45.2 g
Type
reactant
Smiles
NC=1C=C(C=CC1)C(F)(F)F
Name
ethanol
Quantity
300 mL
Type
solvent
Smiles
C(C)O

Conditions

Stirring
Type
CUSTOM
Details
with stirring for 17 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the mixture is refluxed
TEMPERATURE
Type
TEMPERATURE
Details
After cooling
FILTRATION
Type
FILTRATION
Details
the precipitate is collected by filtration
CUSTOM
Type
CUSTOM
Details
recrystallized from a mixture of DMF and water

Outcomes

Product
Details
Reaction Time
 17 h
Name
ethyl 1,6-dihydro-6-oxo-2-(3-trifluoromethylanilino)-5-pyrimidinecarboxylate
Type
product
Smiles
O=C1C(=CN=C(N1)NC1=CC(=CC=C1)C(F)(F)F)C(=O)OCC
Measurements
Type Value Analysis
AMOUNT: MASS 34.4 g
YIELD: CALCULATEDPERCENTYIELD 45%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.